Cas no 92780-44-4 (Benzo[b]thiophene-6-carboxylic acid, 3-hydroxy-)

• Product Name: Benzo[b]thiophene-6-carboxylic acid, 3-hydroxy-
• CAS No: 92780-44-4
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 2106185
• Update Time: 2023-08-03

Benzo[b]thiophene-6-carboxylic acid, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-hydroxyBenzo[b]thiophene-6-carboxylic acid
• Benzo[b]thiophene-6-carboxylic acid, 3-hydroxy-

• Inchi： 1S/C9H6O3S/c10-7-4-13-8-3-5(9(11)12)1-2-6(7)8/h1-4,10H,(H,11,12)
• InChI Key： IYTDRKPQWIJJBY-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C(=O)O)=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 85.8